2-Chloro-6-(2-Pyridylthio)Isonicotinonitrile
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multi-component reactions and one-pot synthesis methods. For instance, the one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles followed by acidic hydrolysis produces imidazo[1,2-a]pyridine derivatives, which are structurally related to 2-chloro-6-(2-pyridylthio)isonicotinonitrile . Another study describes an eco-friendly synthesis of 2-amino-6-(2-oxo-2H-chromen-3-yl)-4-arylnicotinonitrile derivatives using silica-supported perchloric acid under solvent-free conditions . These methods highlight the potential for creating diverse derivatives of isonicotinonitriles, which could be applied to synthesize the compound of interest.
Molecular Structure Analysis
The molecular structure of related compounds has been confirmed using various spectral methods and X-ray diffraction analysis. For example, the structure of a product from the reaction of 2,6-dichloro-4-methylnicotinonitrile with malononitrile dimer was confirmed by these techniques . This suggests that similar analytical methods could be used to determine the molecular structure of this compound.
Chemical Reactions Analysis
The chemical reactions involving isonicotinonitrile derivatives are diverse. The regioselective reaction of 2,6-dichloro-4-methylnicotinonitrile with malononitrile dimer indicates that nucleophilic substitution reactions can be used to modify the position of chlorine atoms in these compounds . Additionally, the synthesis of pyrido[1,2-a]benzimidazole derivatives from related reactants suggests that this compound could potentially undergo similar substitution and annulation reactions .
Physical and Chemical Properties Analysis
While the physical and chemical properties of this compound are not directly reported, the properties of similar compounds can provide some insights. For example, the fluorescent properties of imidazo[1,2-a]pyridine derivatives indicate that the compound of interest may also exhibit fluorescence, which could be useful in applications such as sensing . The solvent-free synthesis of related compounds also suggests that this compound might be synthesized under environmentally benign conditions, which is advantageous for sustainable chemistry practices .
Scientific Research Applications
Synthesis and Characterization of Pyridines
The research by Kieseritzky and Lindström (2010) explores the synthesis and characterization of pyridines, including methods for dehalocyanation and acidic hydrolysis. These processes are essential for the functionalization of compounds related to 2-Chloro-6-(2-Pyridylthio)Isonicotinonitrile, contributing to the broader understanding of pyridine chemistry (Kieseritzky & Lindström, 2010).
Cross-Coupling of Pyridines
Chen, León, and Knochel (2014) report on BF3-mediated direct alkynylation of pyridines, demonstrating a novel, transition-metal-free cross-coupling method. This research is significant for the chemical manipulation of pyridine structures, including those similar to this compound (Chen, León, & Knochel, 2014).
Nucleophilic Substitution in Pyridines
Dyadyuchenko et al. (2021) discuss the regioselective nucleophilic substitution in pyridines, a process relevant to compounds like this compound. Understanding these reactions can contribute to the development of novel pyridine derivatives (Dyadyuchenko et al., 2021).
Applications in Fluorescent Probes
Shao et al. (2011) explore the use of β-lactam carbenes with 2-pyridyl isonitriles for synthesizing fluorescent probes. This research is particularly relevant for the development of novel fluorescent materials using pyridine derivatives (Shao et al., 2011).
Corrosion Inhibition
Ansari, Quraishi, and Singh (2015) studied the adsorption and inhibitory effects of pyridine derivatives on steel corrosion. This research indicates potential industrial applications of pyridine compounds in corrosion protection (Ansari, Quraishi, & Singh, 2015).
Safety and Hazards
properties
IUPAC Name |
2-chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClN3S/c12-9-5-8(7-13)6-11(15-9)16-10-3-1-2-4-14-10/h1-6H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMABHPFSDKTYNT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)SC2=NC(=CC(=C2)C#N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClN3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20384117 |
Source
|
Record name | 2-Chloro-6-(2-Pyridylthio)Isonicotinonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20384117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
266337-47-7 |
Source
|
Record name | 2-Chloro-6-(2-Pyridylthio)Isonicotinonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20384117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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